Cas no 1785473-87-1 ((2,5-dimethoxypyridin-4-yl)methyl(methyl)amine)

• Product Name: (2,5-dimethoxypyridin-4-yl)methyl(methyl)amine
• CAS No: 1785473-87-1
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6614812
• PubChem ID: 84658494
• Update Time: 2025-06-20

(2,5-dimethoxypyridin-4-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethoxypyridin-4-yl)methyl(methyl)amine
• EN300-1729370
• 1785473-87-1
• [(2,5-dimethoxypyridin-4-yl)methyl](methyl)amine

• Inchi： 1S/C9H14N2O2/c1-10-5-7-4-9(13-3)11-6-8(7)12-2/h4,6,10H,5H2,1-3H3
• InChI Key： ZUCTWUYHYBXXAZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1CNC)OC

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.4Ų

Additional information on (2,5-dimethoxypyridin-4-yl)methyl(methyl)amine

Introduction to (2,5-dimethoxypyridin-4-yl)methyl(methyl)amine and Its Significance in Modern Chemical Research

Compound with the CAS number 1785473-87-1 represents a fascinating molecule in the realm of organic chemistry, particularly within the category of substituted pyridines. The compound's systematic name, (2,5-dimethoxypyridin-4-yl)methyl(methyl)amine, provides a detailed insight into its structural framework, which includes a pyridine core substituted with methoxy groups at the 2nd and 5th positions, and an amine functional group attached to a methylated side chain. This unique structural configuration imparts distinct chemical properties and reactivity patterns, making it a subject of considerable interest in both academic research and industrial applications.

The pyridine ring is a heterocyclic aromatic compound that serves as a fundamental scaffold in medicinal chemistry due to its ability to interact with biological targets. The presence of methoxy groups at the 2nd and 5th positions enhances the compound's solubility and electronic properties, while the amine functionality introduces basicity and potential for further derivatization. These features make (2,5-dimethoxypyridin-4-yl)methyl(methyl)amine a versatile building block for synthesizing more complex molecules with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of substituted pyridines. The compound with CAS number 1785473-87-1 has been investigated for its potential role in various therapeutic areas. One of the most notable areas of research is its application in the development of small-molecule inhibitors targeting enzymes involved in cancer progression. Studies have shown that pyridine derivatives can modulate the activity of kinases and other critical enzymes by binding to their active sites, thereby inhibiting tumor growth and proliferation.

Moreover, the amine moiety in (2,5-dimethoxypyridin-4-yl)methyl(methyl)amine offers opportunities for further functionalization, enabling the synthesis of prodrugs or conjugates that enhance bioavailability or target specificity. This has led to several innovative approaches in drug delivery systems, where such compounds are used as carriers for active pharmaceutical ingredients (APIs). The ability to modify the molecule without losing its core pharmacophoric features makes it an attractive candidate for medicinal chemists seeking to optimize drug-like properties.

The synthesis of (2,5-dimethoxypyridin-4-yl)methyl(methyl)amine involves multi-step organic reactions that highlight the synthetic prowess required to construct complex molecular architectures. Traditional methods often employ palladium-catalyzed cross-coupling reactions to introduce the methoxy groups onto the pyridine ring. Recent advancements in catalytic systems have improved the efficiency and selectivity of these reactions, allowing for greater control over regioisomer formation. Additionally, transition-metal-catalyzed amination reactions have been explored to attach the methyl(methyl)amine side chain, offering alternative pathways to achieve high yields and purity.

The compound's electronic properties also make it valuable in materials science applications. Pyridine derivatives are known for their ability to form coordination complexes with metals due to their nitrogen lone pairs. This property has been exploited in designing luminescent materials and catalysts. For instance, complexes formed between (2,5-dimethoxypyridin-4-yl)methyl(methyl)amine and transition metals such as ruthenium or iridium have shown promise in organic light-emitting diodes (OLEDs) due to their strong emission characteristics.

In conclusion, compound CAS number 1785473-87-1, identified by its systematic name (2,5-dimethoxypyridin-4-yl)methyl(methyl)amine, represents a significant advancement in chemical research with broad applications across multiple disciplines. Its unique structural features enable diverse functionalities ranging from pharmaceutical development to materials science. As research continues to uncover new synthetic methodologies and applications, this compound is poised to play an increasingly important role in shaping future innovations.